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Compound of Interest

Compound Name:
2-(Dedimethyldeamino)deethyl

Denaverine

Cat. No.: B124350 Get Quote

A Note to the Reader: Extensive research for the compound "2-(Dedimethyldeamino)deethyl
Denaverine" has yielded no direct matches in scientific literature or chemical databases. This

suggests that this specific derivative of Denaverine may be a hypothetical compound, a minor

or unidentified metabolite, or referred to by a different nomenclature.

This guide will therefore focus on the well-characterized parent compound, Denaverine, and its

known metabolites. The physicochemical properties, experimental protocols, and biological

pathways of Denaverine will be presented as a foundational reference point. This information

provides the closest available data and a strong basis for inferring the potential characteristics

of its derivatives.

Physicochemical Properties of Denaverine
Denaverine is an antispasmodic drug used for the treatment of smooth muscle spasms.[1][2] Its

hydrochloride salt is often used in pharmaceutical formulations.[1][2][3][4][5] The key

physicochemical properties of Denaverine are summarized in the table below.
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Property Value Source

IUPAC Name
2-(Dimethylamino)ethyl (2-

ethylbutoxy)diphenylacetate
[2]

Molecular Formula C24H33NO3 [2]

Molar Mass 383.532 g·mol−1 [2]

CAS Number 3579-62-2 [2]

Bioavailability (oral solution) 37% [1][2][6]

Elimination Half-life 34 hours [2]

Metabolism of Denaverine
The biotransformation of Denaverine has been studied in rats, revealing several metabolic

pathways.[4][7] The primary routes of metabolism include ester cleavage, oxidative O-

dealkylation, and N-dealkylation.[4] After oral administration to rats, twelve metabolites have

been detected in the urine.[7] Eight of these have been identified, with benzilic acid and 3,3-

diphenyl-morpholin-2-one being the main metabolic products.[7]

The formation of N-monodemethyl denaverine has been identified as a reason for the

incomplete bioavailability of Denaverine after oral administration.[1][6]

Below is a simplified representation of the known metabolic pathways of Denaverine.
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Caption: Simplified metabolic pathways of Denaverine.

Experimental Protocols
While specific protocols for "2-(Dedimethyldeamino)deethyl Denaverine" are unavailable,

methodologies for the analysis of Denaverine can be adapted. A common analytical technique

is UV-Visible Spectrophotometry.

Experimental Protocol: UV-Visible Spectrophotometric Estimation of Denaverine Hydrochloride

This protocol is based on a method developed for the quantification of Denaverine

hydrochloride in pharmaceutical preparations.[5]

Objective: To determine the concentration of Denaverine hydrochloride in a sample using UV-

Visible Spectrophotometry.

Materials and Reagents:

Denaverine hydrochloride reference standard

Methanol (analytical grade)

Distilled water

Volumetric flasks (10 mL, 100 mL)

Pipettes

UV-Visible Spectrophotometer with 1 cm quartz cells

Syringe filters (0.45 µm)

Procedure:

Preparation of Standard Stock Solution (1000 µg/mL):
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Accurately weigh 10 mg of Denaverine hydrochloride reference standard and transfer it to

a 10 mL volumetric flask.

Add approximately 7 mL of methanol and sonicate to dissolve the standard completely.

Make up the volume to 10 mL with methanol.

Preparation of Working Standard Solution (100 µg/mL):

Pipette 1 mL of the standard stock solution into a 10 mL volumetric flask.

Dilute to the mark with methanol.

Preparation of Calibration Curve Solutions (3-15 µg/mL):

From the working standard solution, prepare a series of dilutions in 10 mL volumetric

flasks to obtain concentrations in the range of 3 to 15 µg/mL.

Sample Preparation (from injectable solution, e.g., 40 mg/mL):

Accurately measure 0.25 mL of the injectable solution (equivalent to 10 mg of Denaverine

hydrochloride) and transfer it to a 10 mL volumetric flask.

Add approximately 7 mL of methanol and sonicate to dissolve completely.

Make up the volume to the mark with methanol. This yields a 1000 µg/mL solution.

Filter the solution through a 0.45 µm syringe filter.

Prepare a final concentration of 9 µg/mL by serial dilution with methanol.

Spectrophotometric Analysis:

Measure the absorbance of the calibration curve solutions and the sample solution at 221

nm against a methanol blank.

Plot a calibration curve of absorbance versus concentration for the standard solutions.
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Determine the concentration of Denaverine hydrochloride in the sample solution from the

calibration curve.

The workflow for this experimental protocol can be visualized as follows:
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Caption: Workflow for UV-Vis analysis of Denaverine HCl.
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Biological Activity and Mechanism of Action
Denaverine acts as a phosphodiesterase inhibitor and also exhibits anticholinergic effects.[2][5]

As a phosphodiesterase inhibitor, it prevents the inactivation of intracellular second

messengers like cyclic adenosine monophosphate (cAMP) and cyclic guanosine

monophosphate (cGMP).[5] Its anticholinergic properties involve blocking the action of the

neurotransmitter acetylcholine.[5]

In veterinary medicine, Denaverine hydrochloride is used as a muscle relaxant for the

myometrium in cows and dogs during parturition.[2][5] It has a relaxing effect on the uterus and

increases the distensibility of the soft tissues of the birth canal.[3]

The logical relationship of its mechanism of action is depicted below:
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Caption: Mechanism of action of Denaverine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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